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Compound of Interest

Compound Name:
2-Fluoro-6-(2,2,2-

trifluoroethoxy)pyridine

Cat. No.: B13020650

Get Quote

The introduction of fluorine atoms and trifluoromethyl groups into organic molecules can

dramatically enhance their biological activity, metabolic stability, and lipophilicity.[1] Pyridine

derivatives, in particular, are prevalent scaffolds in a vast array of FDA-approved drugs and

agrochemicals.[2] The combination of a pyridine core with fluorine-containing substituents, as

seen in 2-Fluoro-6-(trifluoromethyl)pyridine, creates a versatile intermediate with unique

electronic properties that are highly sought after in the design of novel bioactive compounds.[1]

This compound serves as a key precursor in the synthesis of complex molecules for a range of

therapeutic areas, including oncology and infectious diseases, as well as in the development of

advanced herbicides, fungicides, and insecticides.[1][3]

Physicochemical Properties and Identification
A clear understanding of the physical and chemical properties of 2-Fluoro-6-

(trifluoromethyl)pyridine is fundamental to its effective use in synthesis.
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Property Value Source

CAS Number 94239-04-0 [4]

Molecular Formula C₆H₃F₄N

Molecular Weight 165.09 g/mol

Appearance
Colorless to almost colorless

clear liquid
[4]

Purity >98.0% (GC) [4]

Boiling Point 140-141 °C

Density 1.077 g/mL at 25 °C

Synthesis of 2-Fluoro-6-(trifluoromethyl)pyridine
The reliable and scalable synthesis of 2-Fluoro-6-(trifluoromethyl)pyridine is crucial for its

application in industrial and research settings. Several synthetic routes have been developed,

with halogen exchange (Halex) and vapor-phase catalytic fluorination being prominent

methods.[1]

Halogen Exchange (Halex) Reaction
A common and industrially viable method for the synthesis of 2-Fluoro-6-

(trifluoromethyl)pyridine involves the fluorination of a chlorinated precursor, such as 2-Chloro-6-

(trifluoromethyl)pyridine.
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Caption: Halogen exchange workflow for 2-Fluoro-6-(trifluoromethyl)pyridine synthesis.

Detailed Protocol:

Reactor Setup: A high-pressure reactor equipped with a mechanical stirrer, thermocouple,

and condenser is charged with 2-Chloro-6-(trifluoromethyl)pyridine and a suitable aprotic

polar solvent (e.g., sulfolane).

Addition of Fluorinating Agent: A spray-dried alkali metal fluoride, such as potassium fluoride

(KF) or cesium fluoride (CsF), is added to the reactor. A phase-transfer catalyst may also be

employed to enhance the reaction rate.

Reaction Conditions: The mixture is heated to a high temperature (typically 150-250°C) and

maintained under pressure for several hours. The progress of the reaction is monitored by

gas chromatography (GC).
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Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the crude

product is isolated.

Purification: The crude product is purified by fractional distillation to yield high-purity 2-

Fluoro-6-(trifluoromethyl)pyridine.

Vapor-Phase Catalytic Fluorination
For large-scale industrial production, vapor-phase fluorination offers a continuous and efficient

process.

Conceptual Workflow:
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Caption: Vapor-phase catalytic fluorination process overview.

Methodology:
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A vaporized stream of a suitable starting material, such as 2-chloro-6-

(trichloromethyl)pyridine, is mixed with anhydrous hydrogen fluoride (HF).

The gas mixture is passed through a heated fixed-bed reactor containing a fluorination

catalyst (e.g., chromium-based or other transition metal fluorides).

The reaction is carried out at elevated temperatures (e.g., 250-450°C).

The exiting gas stream, containing the desired product, byproducts (like HCl), and unreacted

HF, is cooled.

The product is separated and purified through distillation. A patent describes a process

where 2-chloro-6-(trichloromethyl)pyridine and anhydrous hydrogen fluoride are reacted

under pressure at 70-150°C in the presence of a catalyst to yield the final product.[3]

Reactivity and Synthetic Utility
The synthetic versatility of 2-Fluoro-6-(trifluoromethyl)pyridine stems from the reactivity of the

fluorine atom at the 2-position towards nucleophilic aromatic substitution (SNAr). The electron-

withdrawing trifluoromethyl group at the 6-position further activates the pyridine ring for

nucleophilic attack.

Nucleophilic Aromatic Substitution (SNAr)
The fluorine atom at the C-2 position is an excellent leaving group in SNAr reactions, allowing

for the introduction of a wide range of nucleophiles.

General Reaction Scheme:
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Caption: General SNAr reaction of 2-Fluoro-6-(trifluoromethyl)pyridine.

Experimental Protocol: Synthesis of a 2-Alkoxy-6-(trifluoromethyl)pyridine Derivative

This protocol provides a general method for the synthesis of derivatives analogous to the

initially requested compound.

Reagents and Setup: To a solution of 2-Fluoro-6-(trifluoromethyl)pyridine in a dry aprotic

solvent (e.g., DMF, THF), add the desired alcohol (e.g., 2,2,2-trifluoroethanol).

Base Addition: Slowly add a suitable base, such as sodium hydride (NaH) or potassium

carbonate (K₂CO₃), to the reaction mixture at room temperature or below.

Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating

until the starting material is consumed, as monitored by TLC or GC-MS.

Quenching and Extraction: Carefully quench the reaction with water and extract the product

with an organic solvent (e.g., ethyl acetate).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography or distillation.
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This versatile reactivity makes 2-Fluoro-6-(trifluoromethyl)pyridine a key intermediate for

creating diverse libraries of compounds for drug discovery and agrochemical screening.[1]

Applications in Drug Development and
Agrochemicals
The unique properties imparted by the fluoro- and trifluoromethyl- substituents make this

pyridine derivative a valuable component in the synthesis of numerous commercial and

investigational products.

Pharmaceuticals: The trifluoromethylpyridine moiety can improve a drug candidate's potency,

selectivity, and pharmacokinetic profile.[1] It is a building block for various classes of

therapeutic agents, including kinase inhibitors and anti-infectives.

Agrochemicals: It is a crucial intermediate in the synthesis of modern fungicides, herbicides,

and insecticides. For instance, it is used in the production of the fungicide picoxystrobin.[3]

The presence of the trifluoromethyl group often enhances the efficacy of the final active

ingredient.[1]

Safety and Handling
2-Fluoro-6-(trifluoromethyl)pyridine is a flammable liquid and is harmful if swallowed or inhaled.

[5] It is also harmful to aquatic life with long-lasting effects.[5] Proper safety precautions are

essential when handling this compound.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye

protection, and face protection.[5]

Handling: Use only in a well-ventilated area. Keep away from heat, sparks, open flames, and

other ignition sources. Take precautionary measures against static discharge.[5]

Storage: Keep the container tightly closed and store in a cool, well-ventilated place.[5]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[5]
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Conclusion
2-Fluoro-6-(trifluoromethyl)pyridine is a cornerstone intermediate in the synthesis of a wide

array of functionalized pyridine derivatives. Its versatile reactivity, primarily through nucleophilic

aromatic substitution, allows for the efficient construction of complex molecules with enhanced

biological properties. A thorough understanding of its synthesis, reactivity, and handling is

paramount for researchers and scientists in the fields of drug discovery and agrochemical

development. The principles outlined in this guide provide a solid foundation for the application

of this and related fluorinated heterocycles in the pursuit of novel and effective chemical

entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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